Cas no 2171261-71-3 (4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid)

• Product Name: 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• CAS No: 2171261-71-3
• MF: C₂₂H₂₄N₂O₅
• MW: 396.436366081238
• CID: 6446555
• PubChem ID: 165501772
• Update Time: 2025-06-11

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• EN300-1485679
• 2171261-71-3
• 4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid

• Inchi： 1S/C22H24N2O5/c1-14(21(27)23-12-6-11-20(25)26)24-22(28)29-13-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-5,7-10,14,19H,6,11-13H2,1H3,(H,23,27)(H,24,28)(H,25,26)/t14-/m1/s1
• InChI Key： WPNOJAKEXFXYGX-CQSZACIVSA-N
• SMILES： O(C(N[C@H](C)C(NCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 396.16852187g/mol
• Monoisotopic Mass: 396.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid

Introduction to 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic Acid (CAS No. 2171261-71-3)

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS No. 2171261-71-3) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-L-Citrulline, is a derivative of the amino acid citrulline, which plays a crucial role in various biological processes, including the urea cycle and nitric oxide synthesis.

The chemical structure of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid features a fluorenylmethyloxycarbonyl (Fmoc) protecting group attached to the amino group of citrulline. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild conditions, making it an essential tool for the synthesis of complex peptides and proteins.

Recent studies have highlighted the potential applications of Fmoc-L-Citrulline in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that Fmoc-L-Citrulline can be effectively used as a building block in the synthesis of novel peptides with anti-inflammatory properties. These peptides have shown promise in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its use in peptide synthesis, Fmoc-L-Citrulline has also been explored for its potential in drug delivery systems. Researchers at the University of California, San Francisco, have developed a nanoparticle-based delivery system that incorporates Fmoc-L-Citrulline to enhance the bioavailability and targeted delivery of therapeutic agents. This approach has shown significant improvements in the efficacy and safety of drug treatments for various diseases, including cancer and neurodegenerative disorders.

The stability and solubility properties of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid make it an attractive candidate for pharmaceutical formulations. Its ability to form stable amide bonds with other amino acids and peptides allows for the creation of complex molecular structures with tailored biological activities. This versatility has led to its use in the development of prodrugs, which are inactive precursors that are converted into active drugs within the body.

Clinical trials involving compounds derived from Fmoc-L-Citrulline have shown promising results. A phase II clinical trial conducted by a leading pharmaceutical company evaluated the safety and efficacy of a novel peptide-based drug formulated with Fmoc-L-Citrulline for treating hypertension. The results indicated that the drug was well-tolerated and demonstrated significant reductions in blood pressure levels compared to placebo treatments.

The synthetic pathway for producing 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid involves several steps, including the protection of the amino group with Fmoc, followed by coupling with appropriate carboxylic acids or other reactive groups. The final step involves deprotection under mild conditions to yield the desired product. Advances in synthetic chemistry have made this process more efficient and cost-effective, enabling large-scale production for both research and commercial applications.

In conclusion, 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS No. 2171261-71-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique properties make it an invaluable tool for synthesizing complex peptides and proteins, developing novel drug delivery systems, and creating prodrugs with enhanced therapeutic profiles. Ongoing research continues to uncover new applications and optimize its use in various therapeutic areas.